4-Fluoro-3-methyl-1H-indazol-6-amine
Overview
Description
“4-Fluoro-3-methyl-1H-indazol-6-amine” is a chemical compound with the CAS Number: 1363382-44-8 . It has a molecular weight of 165.17 . The IUPAC name for this compound is 4-fluoro-3-methyl-1H-indazol-6-amine .
Molecular Structure Analysis
The InChI code for “4-Fluoro-3-methyl-1H-indazol-6-amine” is 1S/C8H8FN3/c1-4-8-6(9)2-5(10)3-7(8)12-11-4/h2-3H,10H2,1H3, (H,11,12) . This code provides a unique representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“4-Fluoro-3-methyl-1H-indazol-6-amine” is a solid at room temperature . The compound should be stored in a refrigerator .
Scientific Research Applications
Antitumor Activity
- Scientific Field : Medicinal Chemistry
- Application Summary : A series of indazole derivatives were designed and synthesized by molecular hybridization strategy, and these compounds were evaluated for their inhibitory activities against human cancer cell lines .
- Methods of Application : The inhibitory activities were evaluated against human cancer cell lines of lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) by methyl thiazolyl tetrazolium (MTT) colorimetric assay .
- Results : Among these, compound 6o exhibited a promising inhibitory effect against the K562 cell line with the IC 50 (50% inhibition concentration) value of 5.15 µM, and this compound showed great selectivity for normal cell (HEK-293, IC 50 = 33.2 µM). Moreover, compound 6o was confirmed to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Parkinson’s Disease Research
- Scientific Field : Neurology
- Application Summary : A novel compound was synthesized and labeled with fluorine-18 (18F), to develop a positron emission .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Parkinson’s Disease Research
- Scientific Field : Neurology
- Application Summary : A novel compound was synthesized and labeled with fluorine-18 (18F), to develop a positron emission .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Antihypertensive Research
- Scientific Field : Cardiovascular Pharmacology
- Application Summary : Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive agents .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Synthesis of Bioactive Natural Products
- Scientific Field : Organic Chemistry
- Application Summary : Indazole-containing derivatives are important building blocks for many bioactive natural products .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Development of Radiotracers
- Scientific Field : Radiopharmacy
- Application Summary : A novel compound was synthesized and labeled with fluorine-18 (18F), to develop a positron emission .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The specific results or outcomes obtained were not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
4-fluoro-3-methyl-2H-indazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FN3/c1-4-8-6(9)2-5(10)3-7(8)12-11-4/h2-3H,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIUGHILVJVXZDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC(=CC2=NN1)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801289647 |
Source
|
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-methyl-1H-indazol-6-amine | |
CAS RN |
1363382-44-8 |
Source
|
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1363382-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-3-methyl-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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